Cas no 1904280-39-2 (1-(furan-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane)

• Product Name: 1-(furan-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane
• CAS No: 1904280-39-2
• MF: C₁₄H₁₈N₄O₄S
• MW: 338.382121562958
• CID: 5863897
• PubChem ID: 92113057
• Update Time: 2025-06-14

1-(furan-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane
• furan-2-yl(4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone
• F6512-5976
• 1904280-39-2
• AKOS025374604
• 1-(furan-2-carbonyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane
• furan-2-yl-[4-(1-methylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]methanone

• Inchi： 1S/C14H18N4O4S/c1-16-10-13(15-11-16)23(20,21)18-6-3-5-17(7-8-18)14(19)12-4-2-9-22-12/h2,4,9-11H,3,5-8H2,1H3
• InChI Key： VYMYBLDZQIEPIX-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(N1CCN(C(C2=CC=CO2)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 338.10487624g/mol
• Monoisotopic Mass: 338.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(furan-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane

Comprehensive Overview of 1-(furan-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane (CAS No. 1904280-39-2)

The compound 1-(furan-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane (CAS No. 1904280-39-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex architecture, featuring a furan-2-carbonyl group and a 1-methyl-1H-imidazol-4-yl)sulfonyl moiety linked to a 1,4-diazepane core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given the prevalence of imidazole and diazepane derivatives in drug discovery.

In recent years, the demand for novel heterocyclic compounds like 1-(furan-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane has surged, driven by advancements in targeted therapy and precision medicine. The furan and imidazole rings are known for their electron-rich properties, which enhance interactions with biological targets. This compound’s sulfonyl bridge further adds to its versatility, enabling potential applications in enzyme inhibition or receptor binding. Such characteristics align with current trends in small-molecule drug development, where researchers prioritize molecules with high specificity and low off-target effects.

The synthesis of CAS No. 1904280-39-2 involves multi-step organic reactions, often starting with the functionalization of the 1,4-diazepane scaffold. Key steps include the introduction of the furan-2-carbonyl group via acylation and the subsequent sulfonylation with the 1-methyl-1H-imidazol-4-yl)sulfonyl moiety. These reactions require precise control of conditions to avoid side products, highlighting the compound’s synthetic complexity. Researchers frequently search for optimized protocols to improve yield and purity, reflecting the broader interest in green chemistry and sustainable synthesis methods.

From a pharmacological perspective, 1-(furan-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane exhibits intriguing properties. The imidazole ring, a common pharmacophore, is associated with interactions involving histidine residues in proteins, while the diazepane core offers conformational flexibility. These features make the compound a subject of studies in central nervous system (CNS) disorders and inflammatory diseases, where modulation of neurotransmitter receptors or cytokine production is critical. Such applications resonate with the growing focus on neurodegenerative disease research and immune modulation.

In the context of computational chemistry, CAS No. 1904280-39-2 has been explored via molecular docking and dynamics simulations. These studies predict its binding affinity for targets like G-protein-coupled receptors (GPCRs) or kinases, which are pivotal in signal transduction. The integration of AI-driven drug design tools has further accelerated its evaluation, addressing common user queries about in silico screening and virtual compound libraries. This aligns with the industry’s shift toward data-driven discovery to reduce experimental costs.

Beyond therapeutics, 1-(furan-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane holds potential in material science. Its conjugated system and polar groups may contribute to applications in organic electronics or sensors, where heterocyclic compounds are valued for their optoelectronic properties. This multidisciplinary relevance underscores why searches for functionalized diazepanes and imidazole sulfonamides have increased in academic and industrial databases.

Quality control and analytical characterization of CAS No. 1904280-39-2 rely on techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure batch consistency, a critical factor for researchers investigating structure-activity relationships. Discussions on analytical method validation and impurity profiling frequently cite such compounds, reflecting the importance of reproducibility in modern chemistry.

In summary, 1-(furan-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane represents a compelling case study in the intersection of medicinal chemistry, computational biology, and materials engineering. Its structural complexity and diverse applicability make it a recurring subject in literature and patent filings. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and functional materials.